molecular formula C9H14ClN3O B8476253 3-Chloro-6-(3-dimethylaminopropan-1-oxy)pyridazin

3-Chloro-6-(3-dimethylaminopropan-1-oxy)pyridazin

Cat. No. B8476253
M. Wt: 215.68 g/mol
InChI Key: VMVPJPZLLBBNRL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3-Chloro-6-(3-dimethylaminopropan-1-oxy)pyridazin is a useful research compound. Its molecular formula is C9H14ClN3O and its molecular weight is 215.68 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3-Chloro-6-(3-dimethylaminopropan-1-oxy)pyridazin suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-Chloro-6-(3-dimethylaminopropan-1-oxy)pyridazin including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Molecular Formula

C9H14ClN3O

Molecular Weight

215.68 g/mol

IUPAC Name

3-(6-chloropyridazin-3-yl)oxy-N,N-dimethylpropan-1-amine

InChI

InChI=1S/C9H14ClN3O/c1-13(2)6-3-7-14-9-5-4-8(10)11-12-9/h4-5H,3,6-7H2,1-2H3

InChI Key

VMVPJPZLLBBNRL-UHFFFAOYSA-N

Canonical SMILES

CN(C)CCCOC1=NN=C(C=C1)Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 3-dimethylamino-propanol (95 μL) in 5 mL of THF at 0° C. was added NaH (20 mg). The mixture was stirred for 5 min; then 3,6-dichloropyridazine (100 mg) was added and the mixture was allowed to warm to room temperature and stirred overnight at this temperature. The mixture was diluted with 5 mL of water and 5 mL of EtOAc, the phases were separated, and the aqueous phase was extracted with 2×5 mL of EtOAc. The combined organics were washed with 5 mL of brine, dried over Na2SO4 and concentrated to a colorless oil (128 mg) that was used without further purification. Mass spectrum (ESI) 215.9 (M+).
Quantity
95 μL
Type
reactant
Reaction Step One
Name
Quantity
20 mg
Type
reactant
Reaction Step One
Name
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
100 mg
Type
reactant
Reaction Step Two
Name
Quantity
5 mL
Type
solvent
Reaction Step Three
Name
Quantity
5 mL
Type
solvent
Reaction Step Three

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